Cas no 148245-18-5 (1-(2,3-DIHYDRO-BENZO[1,4]DIOXIN-6-YL)-PIPERAZINE)

1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperazine is a heterocyclic compound featuring a piperazine moiety fused to a 1,4-benzodioxane scaffold. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The benzodioxane ring enhances stability and influences binding affinity, while the piperazine group offers versatility for further functionalization. Its balanced lipophilicity and electron-rich aromatic system contribute to favorable pharmacokinetic profiles in drug development. The compound is particularly useful in designing serotonin and dopamine receptor modulators due to its structural similarity to bioactive molecules. High purity grades are available for research applications, ensuring reproducibility in synthetic pathways. Proper handling under controlled conditions is recommended due to its reactivity.
1-(2,3-DIHYDRO-BENZO[1,4]DIOXIN-6-YL)-PIPERAZINE structure
148245-18-5 structure
Product Name:1-(2,3-DIHYDRO-BENZO[1,4]DIOXIN-6-YL)-PIPERAZINE
CAS No:148245-18-5
MF:C12H16N2O2
MW:220.267642974854
CID:892524
Update Time:2026-04-29

1-(2,3-DIHYDRO-BENZO[1,4]DIOXIN-6-YL)-PIPERAZINE Chemical and Physical Properties

Names and Identifiers

    • 1-(2,3-DIHYDRO-BENZO[1,4]DIOXIN-6-YL)-PIPERAZINE
    • 1-(2,3-dihydro-1,4-benzodioxin-6-yl)piperazine
    • 1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperazine dihydrochloride
    • 1-(1,4-benzodioxan-6-yl)piperazine
    • 1-(3,4-ETHYLENDIOXYPHENYL)PIPERAZINE
    • 4-(2,3-dihydrobenzo-1,4-dioxin-6-yl)piperazine
    • 6-piperazino-1,4-benzodioxane
    • 6-piperazinyl-2H,3H-benzo[e]1,4-dioxin
    • AKOS BB-5568
    • OTAVA-BB 1047751
    • BUTTPARK 121\50-51
    • TIMTEC-BB SBB011449
    • 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)piperazine
    • Inchi： InChI=1S/C12H16N2O2/c1-2-11-12(16-8-7-15-11)9-10(1)14-5-3-13-4-6-14/h1-2,9,13H,3-8H2
    • InChI Key： FBKOLJGPLNOPEN-UHFFFAOYSA-N
    • SMILES： C1=CC2=C(C=C1N3CCNCC3)OCCO2

Computed Properties

  • Exact Mass: 220.12100
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1

Experimental Properties

  • PSA: 33.73000
  • LogP: 1.26120

1-(2,3-DIHYDRO-BENZO[1,4]DIOXIN-6-YL)-PIPERAZINE Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

1-(2,3-DIHYDRO-BENZO[1,4]DIOXIN-6-YL)-PIPERAZINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
019973-1g
1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperazinedihydrochloride
 148245-18-5
1g
 ￡103.00 2022-03-01

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